Cas no 23726-91-2 (β-Damascone)

β-Damascone Properties

Names and Identifiers

• (E)-1-(2,6,6-Trimethylcyclohex-1-enyl)but-2-en-1-one
• trans-2,6,6-Trimethyl-1-crotonylcyclohex-1-ene
• trans-beta-Damascone
• (e)-beta-damascone
• 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(E)-2-Buten-1-one
• 6,6-trimethyl-1-cyclohexen-1-yl)-1-((e)-2-buten-1-on
• 6,6-trimethylcyclohex-1-enyl)-1-((e)-2-buten-1-on
• rosedihydroketone
• trans-.beta.-Damascone
• DAMASCONE
• 2-Buten-1-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E)-
• BETA- DAMASCONE
• DAMASCONE, B-(RG)
• β-Damascone
• (E)-1-(2,6,6-Trimethyl-1-cyclohexenyl)-2-buten-1-one
• (E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-2-buten-1-one
• (e)-1-(2,6,6-trimethylcyclohex-1-enyl)-2-buten-1-one
• (E)-β-Damascone
• 6,6-trimethylcyclohex-1-enyl)- 1-( (e)-2-buten-1-on
• Cuscuta Extract
• +Expand

• MDL： MFCD00661756
• InChIKey： BGTBFNDXYDYBEY-FNORWQNLSA-N
• Inchi： 1S/C13H20O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5,7H,6,8-9H2,1-4H3/b7-5+
• SMILES： C/C=C/C(=O)C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 192.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.151
• Heavy Atom Count: 14
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.65820
• PSA: 17.07000
• Refractive Index: n20/D 1.498
• Boiling Point: 271 ºC
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Color/Form: Colorless to light yellow liquid, with strong rose aroma, fruit aroma, and aroma of qingxianghe tobacco.
• Solubility: Insoluble in water, soluble in organic solvents such as ethanol.
• Density: 0.934 g/mL at 20 °C(lit.)

β-Damascone Security Information

• Symbol: GHS07
• RTECS：EN0340000
• WGK Germany：2
• Safety Instruction： 36/37
• Risk Phrases：R43
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：2-8°C
• Risk Phrases： 43
• Signal Word：Warning
• FLUKA BRAND F CODES：10-23

β-Damascone Customs Data

• HS CODE：29142990